Cas no 942189-96-0 (1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate)

1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate structure
942189-96-0 structure
Product Name:1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate
CAS No:942189-96-0
MF:C11H18FNO4
MW:247.263327121735
MDL:MFCD15071796
CID:3161801
PubChem ID:59511346
Update Time:2025-04-21

1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-O-tert-butyl 3-O-methyl 3-fluoropyrrolidine-1,3-dicarboxylate
    • 1-TERT-BUTYL 3-METHYL 3-FLUOROPYRROLIDINE-1,3-DICARBOXYLATE
    • Methyl 1-Boc-3-fluoropyrrolidine-3-carboxylate
    • WJXDMHSZPKIZKP-UHFFFAOYSA-N
    • PB15188
    • 1,3-PYRROLIDINEDICARBOXYLIC ACID, 3-FLUORO-, 1-(1,1-DIMETHYLETHYL) 3-METHYL ESTER
    • 3-Methyl 1-boc-3-fluoropyrrolidine-3-carboxylate
    • 1-O-tert-butyl 3-O-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylat
    • CS-0052369
    • AS-42221
    • Methyl 1-N-Boc-3-Fluoropyrrolidine-3-Carboxylate
    • SY233724
    • AKOS025396265
    • 3-Fluoro-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
    • MFCD27986980
    • SCHEMBL2325402
    • 942189-96-0
    • 1-(Tert-butyl) 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate
    • DB-132149
    • SY099914
    • Methyl (R)-N-Boc-3-fluoropyrrolidine-3-carboxylate
    • MFCD15071796
    • DTXSID40732217
    • 1-TERT-BUTYL3-METHYL3-FLUOROPYRROLIDINE-1,3-DICARBOXYLATE
    • SY233838
    • MFCD27986981
    • 1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate
    • MDL: MFCD15071796
    • Inchi: 1S/C11H18FNO4/c1-10(2,3)17-9(15)13-6-5-11(12,7-13)8(14)16-4/h5-7H2,1-4H3
    • InChI Key: WJXDMHSZPKIZKP-UHFFFAOYSA-N
    • SMILES: FC1(C(=O)OC)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 247.12198622g/mol
  • Monoisotopic Mass: 247.12198622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 283.2±40.0 °C at 760 mmHg
  • Flash Point: 125.1±27.3 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate Security Information

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